Cas no 52752-25-7 (2-Cyano-3-methylbutanoic acid methyl ester)

• Product Name: 2-Cyano-3-methylbutanoic acid methyl ester
• CAS No: 52752-25-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD18970292
• CID: 2186236
• PubChem ID: 557651
• Update Time: 2025-10-28

2-Cyano-3-methylbutanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methylbutanoic acid methyl ester
• Methyl 2-cyano-3-methylbutanoate
• 52752-25-7
• methyl alpha-isopropylcyanoacetate
• Methyl 2-cyano-3-methylbutanoate #
• DB-303337
• AKOS013907531
• Y11402
• Methyl 2-cyano-3-methylbutyrate
• Butanoic acid, 2-cyano-3-methyl-, methyl ester
• SCHEMBL7527654
• Methyl2-cyano-3-methylbutanoate

• MDL： MFCD18970292
• Inchi： 1S/C7H11NO2/c1-5(2)6(4-8)7(9)10-3/h5-6H,1-3H3
• InChI Key： REICVYSXMMFKMB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)C(C)C)=O

Computed Properties

• Exact Mass: 141.078978594Da
• Monoisotopic Mass: 141.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-Cyano-3-methylbutanoic acid methyl ester

Research Brief on 2-Cyano-3-methylbutanoic acid methyl ester (CAS: 52752-25-7): Recent Advances and Applications

2-Cyano-3-methylbutanoic acid methyl ester (CAS: 52752-25-7) is a versatile chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Recent studies have explored its potential as a building block for bioactive compounds, particularly in the synthesis of novel drug candidates and crop protection agents. This brief synthesizes the latest findings regarding this compound's applications, synthetic methodologies, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing γ-aminobutyric acid (GABA) analogs with improved blood-brain barrier permeability. Researchers utilized 52752-25-7 as a key intermediate in a novel synthetic route that achieved 78% yield improvement over traditional methods. The resulting analogs showed promising anticonvulsant activity in preclinical models, suggesting potential applications in epilepsy treatment.

In the agrochemical sector, a recent patent application (WO2023057891) disclosed the use of 2-Cyano-3-methylbutanoic acid methyl ester in synthesizing next-generation neonicotinoid alternatives. The modified compounds exhibited reduced bee toxicity while maintaining efficacy against resistant pest populations. This development addresses growing environmental concerns associated with conventional insecticides.

Advances in catalytic processes have significantly enhanced the production efficiency of 52752-25-7. A 2024 Nature Catalysis paper described an asymmetric hydrogenation protocol using chiral iridium catalysts that achieved 99% enantiomeric excess. This breakthrough enables the cost-effective production of optically pure forms, crucial for pharmaceutical applications where stereochemistry determines biological activity.

Ongoing research at several academic institutions is investigating the compound's potential in prodrug design. Preliminary results indicate that ester derivatives of 2-Cyano-3-methylbutanoic acid can improve the bioavailability of poorly soluble active pharmaceutical ingredients. These findings were presented at the 2024 American Chemical Society National Meeting.

The safety profile of 52752-25-7 continues to be evaluated through comprehensive toxicological studies. Recent in vitro assessments using human hepatocyte models showed favorable metabolic stability and low cytotoxicity at therapeutic concentrations. However, researchers emphasize the need for further in vivo studies to fully characterize its safety for human applications.

Market analysis indicates growing demand for this intermediate, with projected compound annual growth rate of 6.2% through 2028. This trend reflects increasing adoption in both pharmaceutical and specialty chemical sectors. Several manufacturers have announced capacity expansions to meet anticipated needs.

Future research directions include exploring the compound's utility in peptide mimetics and investigating its potential as a precursor for biodegradable polymers. Collaborative efforts between academia and industry are expected to accelerate these developments in the coming years.